Cas no 1116082-55-3 (3-(N-methyl4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide)

• Product Name: 3-(N-methyl4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide
• CAS No: 1116082-55-3
• MF: C₂₁H₁₉F₃N₂O₃S₂
• MW: 468.512373209
• CID: 5388439
• Update Time: 2025-06-09

3-(N-methyl4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[methyl-(4-methylphenyl)sulfonylamino]-N-[[2-(trifluoromethyl)phenyl]methyl]thiophene-2-carboxamide
• 3-(N-methyl4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C21H19F3N2O3S2/c1-14-7-9-16(10-8-14)31(28,29)26(2)18-11-12-30-19(18)20(27)25-13-15-5-3-4-6-17(15)21(22,23)24/h3-12H,13H2,1-2H3,(H,25,27)
• InChI Key： RKTFXGFEHIPHHX-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC=C2C(F)(F)F)=O)SC=CC=1N(C)S(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 468.079
• Monoisotopic Mass: 468.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-(N-methyl4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide

Introduction to 3-(N-methyl-4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide (CAS No. 1116082-55-3)

3-(N-methyl-4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide, also known by its CAS number 1116082-55-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiophene ring, a benzenesulfonamide moiety, and a trifluoromethyl-substituted phenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiophene ring is a five-membered heterocyclic compound with one sulfur atom and four carbon atoms. Thiophenes are known for their aromatic properties and are widely used in the synthesis of various pharmaceuticals due to their ability to enhance the lipophilicity and bioavailability of drug molecules. The presence of the thiophene ring in 3-(N-methyl-4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide suggests that this compound may exhibit enhanced cellular permeability and metabolic stability.

The benzenesulfonamide moiety is another key structural feature of this compound. Sulfonamides are well-known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. In the context of 3-(N-methyl-4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide, the benzenesulfonamide group may contribute to its potential as a therapeutic agent by modulating specific biological pathways or targets.

The trifluoromethyl-substituted phenyl group is a significant component of this compound's structure. Trifluoromethyl groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity and binding affinity. This feature is particularly important in drug design, as it can enhance the potency and selectivity of the compound towards specific targets.

Recent research has highlighted the potential of 3-(N-methyl-4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory activity is attributed to its ability to inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response.

In addition to its anti-inflammatory properties, 3-(N-methyl-4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide has also been investigated for its potential as an antimicrobial agent. Research has demonstrated that this compound can effectively inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum antimicrobial activity makes it a valuable candidate for developing new antibiotics to combat multidrug-resistant infections.

Furthermore, preliminary studies have suggested that 3-(N-methyl-4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide may have anticancer properties. In vitro experiments have shown that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. These findings indicate that further research into its anticancer potential could lead to new therapeutic strategies for treating various types of cancer.

The development of 3-(N-methyl-4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide as a pharmaceutical agent involves rigorous preclinical and clinical testing to ensure its safety and efficacy. Preclinical studies typically assess the pharmacokinetics, pharmacodynamics, and toxicology of the compound in animal models. These studies provide crucial data on absorption, distribution, metabolism, excretion (ADME), and potential side effects.

Clinical trials are then conducted to evaluate the safety and efficacy of 3-(N-methyl-4-methylbenzenesulfonamido)-N-{[2-(trifluoromethyl)phenyl]methyl}thiophene-2-carboxamide in human subjects. Phase I trials focus on determining the maximum tolerated dose (MTD) and assessing safety profiles. Phase II trials aim to evaluate efficacy in specific patient populations, while Phase III trials involve large-scale studies to confirm efficacy and monitor long-term safety.

Despite its promising therapeutic potential, the development of 3-(N-m methylbenzenesulfonamido)-N-{[2-(trifluoromethy phenyl]m ethyl}thiophen e- -carbox amide faces several challenges. One major challenge is optimizing its pharmacokinetic properties to ensure adequate bioavailability and target engagement. Additionally, addressing potential side effects and toxicity issues is crucial for advancing this compound through clinical development.

In conclusion, 3-(N-m ethyl -4-me thylbe nzens ulfonami do)- N -{ [ 2 -( trifl uoro methy lphe nyl ] meth yl } thiophe ne - 2 - car box amide (CAS No . 111608 2 - 55 - 3) represents a promising candidate in the field of medicinal chemistry with diverse therapeutic applications. Ongoing research continues to explore its biological activities and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in advancing treatments for various diseases.